Cas no 1803548-55-1 (2-(Aminomethyl)-4,6-dichloro-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-4,6-dichloro-3-(trifluoromethoxy)pyridine
• CAS No: 1803548-55-1
• MF: C₇H₅Cl₂F₃N₂O
• MW: 261.028609991074
• CID: 4931219
• Update Time: 2025-10-31

2-(Aminomethyl)-4,6-dichloro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-4,6-dichloro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5Cl2F3N2O/c8-3-1-5(9)14-4(2-13)6(3)15-7(10,11)12/h1H,2,13H2
• InChI Key： WDWYOWVRIUTATM-UHFFFAOYSA-N
• SMILES： ClC1C=C(N=C(CN)C=1OC(F)(F)F)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 2.5
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-4,6-dichloro-3-(trifluoromethoxy)pyridine

Recent Advances in the Study of 2-(Aminomethyl)-4,6-dichloro-3-(trifluoromethoxy)pyridine (CAS: 1803548-55-1)

The compound 2-(Aminomethyl)-4,6-dichloro-3-(trifluoromethoxy)pyridine (CAS: 1803548-55-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features including a pyridine core, chloro and trifluoromethoxy substituents, and an aminomethyl functional group, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a scaffold for drug development.

One of the key areas of investigation has been the synthesis and optimization of 2-(Aminomethyl)-4,6-dichloro-3-(trifluoromethoxy)pyridine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug discovery. The presence of the trifluoromethoxy group, known for its ability to enhance metabolic stability and bioavailability, has made this compound a valuable candidate for further exploration. Recent publications highlight the use of advanced catalytic methods and green chemistry principles to streamline its production.

In terms of biological activity, preliminary studies have demonstrated that 2-(Aminomethyl)-4,6-dichloro-3-(trifluoromethoxy)pyridine exhibits notable interactions with specific enzyme targets, particularly those involved in inflammatory and neurodegenerative pathways. For instance, it has been shown to modulate the activity of certain kinases and proteases, suggesting its potential as a lead compound for developing new anti-inflammatory or neuroprotective agents. These findings are supported by in vitro and in vivo data, although further mechanistic studies are required to fully elucidate its mode of action.

Another promising avenue of research involves the derivatization of this compound to explore its structure-activity relationships (SAR). By modifying the aminomethyl group or the chloro substituents, researchers have identified analogs with enhanced potency and selectivity. These efforts are part of a broader strategy to develop next-generation therapeutics with improved efficacy and reduced side effects. Computational modeling and high-throughput screening have played pivotal roles in accelerating this process, enabling the rapid identification of promising candidates.

Despite these advancements, challenges remain in the development of 2-(Aminomethyl)-4,6-dichloro-3-(trifluoromethoxy)pyridine as a therapeutic agent. Issues such as solubility, pharmacokinetics, and potential toxicity need to be addressed through rigorous preclinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and translate laboratory findings into clinical applications. Recent partnerships have focused on optimizing formulation strategies and conducting safety assessments to pave the way for future clinical trials.

In conclusion, 2-(Aminomethyl)-4,6-dichloro-3-(trifluoromethoxy)pyridine (CAS: 1803548-55-1) represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and promising biological activities make it a valuable scaffold for developing novel therapeutics. Continued research efforts, particularly in synthesis optimization, SAR studies, and preclinical evaluation, will be crucial to unlocking its full potential. As the field progresses, this compound may emerge as a key player in addressing unmet medical needs in inflammation, neurodegeneration, and beyond.